4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole

• Molecular Formula: C16H14FNO5S3
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-5-propylsulfonyl-2-thiophen-2-yl-1,3-oxazole
• InChI: InChI=1S/C16H14FNO5S3/c1-2-10-25(19,20)16-15(18-14(23-16)13-4-3-9-24-13)26(21,22)12-7-5-11(17)6-8-12/h3-9H,2,10H2,1H3
• InChI Key: WMIVKWDDOFUSGG-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=C(N=C(O1)C2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)F

Description

Systematic IUPAC Nomenclature and Substituent Analysis

The IUPAC name 4-[(4-fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole derives from its core oxazole ring (positions 1–3), substituted at positions 2, 4, and 5. The numbering follows the oxazole ring's priority order, where the sulfonyl groups at positions 4 and 5 receive higher precedence due to their functional group hierarchy (sulfonyl > thienyl > alkyl).

Substituent breakdown :

• Position 2 : Thien-2-yl group (C4H3S), contributing π-conjugation and electron-withdrawing effects.
• Position 4 : (4-Fluorophenyl)sulfonyl group (C6H4FSO2), introducing strong electron-withdrawing characteristics and steric bulk.
• Position 5 : Propylsulfonyl group (C3H7SO2), providing alkyl chain flexibility and polar surface area.

Comparative analysis with structurally related compounds reveals distinct features:

• The dual sulfonyl groups differentiate it from mono-sulfonated oxazoles like 5-(4-fluorophenyl)-2-propylsulfanyl-1,3-oxazole (PubChem CID: 133783112), which lacks the second sulfonyl moiety.
• The thienyl substituent contrasts with phenyl-substituted analogs such as 2-(4-fluorophenyl)-1,3-oxazole (Sigma-Aldrich 883247-49-2), altering electronic delocalization patterns.

X-ray Crystallographic Studies and Solid-State Conformation

While direct crystallographic data for this specific compound remains unpublished, structural analogs provide insights into probable solid-state configurations. The 4-(4-((4-fluorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)morpholine (PubChem CID: 16958130) demonstrates a dihedral angle of 48.7° between the oxazole and fluorophenyl planes, suggesting moderate π-π stacking interference from sulfonyl groups.

Key predicted structural parameters :

Feature	Expected Value Range	Basis in Analogous Compounds
Oxazole ring planarity	<0.05 Å deviation	Comparative analysis of CID 91928348
S=O bond lengths	1.43–1.45 Å	CID 125425538 sulfonyl chloride data
Thienyl-oxazole torsion	25–35°	Thiophene-containing oxazoles

The propylsulfonyl group likely adopts a staggered conformation to minimize steric clashes with the adjacent fluorophenylsulfonyl substituent, as observed in 4-chloro-3-propyl-1,2-oxazole-5-sulfonyl chloride (PubChem CID: 125425538).

Comparative Analysis with Related Sulfonylated Oxazole Derivatives

The compound's structural novelty becomes apparent when contrasted with three classes of sulfonylated oxazoles:

Table 1: Structural and electronic comparisons

Compound	Sulfonyl Groups	Aromatic Systems	Key Differentiator
Target compound	Dual (Ar/alkyl)	Thienyl + fluorophenyl	Balanced hydrophobicity/philicity
2-(4-Chlorophenyl)-4-cyano-oxazole	Single	Chlorophenyl	Cyano group enhances dipole moment
4-(Morpholino)sulfonyl oxazoles	Single	Fluorophenyl + tolyl	Morpholine improves aqueous solubility
Propylsulfanyl oxazoles	None	Fluorophenyl	Thioether vs. sulfonyl redox stability

Electronic effects analysis using Hammett parameters reveals:

• The fluorophenylsulfonyl group (σₚ = +0.93) exerts stronger electron withdrawal than the propylsulfonyl moiety (σₚ = +0.49).
• Thienyl substitution (σₘ = +0.28) creates distinct charge distribution compared to phenyl analogs.

This electronic profile suggests enhanced stability toward nucleophilic attack at the oxazole ring compared to non-sulfonylated derivatives, while maintaining sufficient reactivity for further functionalization at the sulfonyl groups.

Preparation Methods

Cyclization of Thiosemicarbazide Intermediates

A widely adopted method involves cyclizing thiosemicarbazide derivatives under dehydrating conditions. For example, reacting N -(2,2-dichloro-1-(arylsulfonyl)vinyl)amides with sodium sulfide generates 4-arylsulfonyl-5-alkylthiooxazoles, which undergo oxidation to yield sulfonyl derivatives. Key steps include:

• Thiosemicarbazide Preparation : Condensation of thiourea with α-haloketones or aldehydes.

• Cyclization : Using agents like phosphorus oxychloride (POCl₃) or sulfuric acid (H₂SO₄) to promote ring closure.

• Oxidation : Converting thioether intermediates to sulfonyl groups via hydrogen peroxide (H₂O₂) or meta-chloroperbenzoic acid (mCPBA).

This method achieves moderate yields (50–70%) but requires stringent temperature control (−10°C to 25°C) to prevent side reactions.

Iridium-Catalyzed C–H Insertion

Modern catalytic approaches leverage transition metals for efficient oxazole synthesis. Iridium complexes facilitate intramolecular C–H insertion of sulfoxonium ylides, enabling rapid assembly of the oxazole ring with high regioselectivity. Advantages include:

• Functional Group Tolerance : Accommodates amines, heterocycles, and alkyl chains without protection.

• Scalability : Demonstrated in gram-scale syntheses with >80% yields.

For instance, iridium-catalyzed reactions of N -(2,2-dichlorovinyl)amides with sodium sulfide produce 4-arylsulfonyl oxazoles directly, bypassing intermediate isolation.

Sulfonylation Techniques

Introducing the 4-fluorophenylsulfonyl and propylsulfonyl groups necessitates sequential sulfonylation steps.

Nucleophilic Aromatic Sulfonylation

The 4-fluorophenylsulfonyl group is typically introduced via nucleophilic substitution using 4-fluorobenzenesulfonyl chloride. Key conditions:

• Solvent : Dichloromethane (DCM) or dimethylformamide (DMF).

• Base : Triethylamine (Et₃N) or pyridine to scavenge HCl.

• Temperature : 0–5°C to minimize undesired side reactions.

Reaction efficiency depends on the oxazole intermediate’s electron density. Electron-deficient oxazoles exhibit faster kinetics, achieving >90% conversion within 2 hours.

Propylsulfonyl Group Installation

Propylsulfonyl moieties are introduced through alkylation followed by oxidation:

• Alkylation : Treating oxazole thiols with 1-bromopropane in the presence of a base (e.g., K₂CO₃).

• Oxidation : Using H₂O₂ or oxone to convert thioethers to sulfones.

Alternative one-pot methods employ propane sulfonic anhydride, yielding 75–85% isolated product.

Thien-2-yl Substituent Attachment

Incorporating the thien-2-yl group requires strategic coupling reactions:

Suzuki-Miyaura Cross-Coupling

Palladium-catalyzed coupling of boronic acids with halogenated oxazoles is highly effective. For example:

• Substrate : 2-Bromooxazole intermediate.

• Catalyst : Pd(PPh₃)₄ or PdCl₂(dppf).

• Conditions : Aqueous Na₂CO₃, 80–100°C, 12–24 hours.

This method achieves >80% yields but requires anhydrous conditions and inert atmospheres.

Direct Heterocycle Condensation

Condensing 2-aminothiophenol with α-keto esters or acids under Dean-Stark conditions forms the thienyl-oxazole linkage directly. Limitations include competing polymerization and moderate yields (40–60%).

Industrial-Scale Optimization

Large-scale production prioritizes cost-efficiency and minimal purification:

Continuous Flow Synthesis

Microreactor systems enhance heat transfer and mixing, reducing reaction times by 50% compared to batch processes. For example, cyclization steps completed in 30 minutes with 95% conversion.

Green Chemistry Approaches

• Solvent-Free Reactions : Mechanochemical grinding of precursors with K₂CO₃ yields 70–75% product.

• Biocatalysis : Lipases catalyze amide couplings, eliminating toxic coupling agents like EDCI.

Analytical Validation

Post-synthesis characterization ensures structural fidelity:

• NMR Spectroscopy :

  • ¹H NMR: Thienyl protons resonate at δ 6.3–7.5 ppm; sulfonyl groups deshield adjacent protons to δ 8.1–8.3.

  • ¹³C NMR: Oxazole carbons appear at 150–160 ppm; sulfonyl carbons at 110–120 ppm.

• Mass Spectrometry : High-resolution ESI-MS confirms molecular ion peaks (e.g., [M+H]⁺ at m/z 415.5) .

Chemical Reactions Analysis

Types of Reactions

4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the sulfonyl groups.

Substitution: The fluorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or alcohols.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity
  • Compounds similar to 4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole have demonstrated anticancer properties . Research indicates that derivatives of oxazoles can induce apoptosis in cancer cells, making them promising candidates for cancer therapy .
  • A study evaluated the cytotoxic effects of various oxazole derivatives against different cancer cell lines, showing that modifications in the oxazole structure can significantly enhance their efficacy against tumors .
• Antimicrobial Properties
  • The compound exhibits potential antimicrobial activity . Similar oxazole derivatives have been tested for their ability to inhibit bacterial growth, particularly against Gram-positive bacteria and fungi like Candida albicans . This suggests that 4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole could be explored further as an antimicrobial agent.
• Anti-inflammatory Effects
  • Oxazoles are also being investigated for their anti-inflammatory properties . Compounds within this class have shown effectiveness in reducing inflammation markers in various in vitro and in vivo models .

Agricultural Applications

• Pesticides and Herbicides
  • The structural characteristics of 4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole suggest potential use in agricultural chemicals. Oxazole derivatives are known for their insecticidal and fungicidal activities, which can be beneficial in crop protection strategies .

Material Science Applications

• Polymer Chemistry
  • The unique properties of oxazoles allow them to be incorporated into polymers to enhance thermal stability and chemical resistance. This makes them suitable for applications in coatings and advanced materials .

Case Studies and Research Findings

Study	Findings
Cytotoxicity Assay	Demonstrated significant apoptosis in glioblastoma cell lines when treated with oxazole derivatives similar to the compound .
Antimicrobial Evaluation	Showed moderate antibacterial activity against various strains, indicating potential as an antimicrobial agent .
In Vivo Studies	Investigated the anti-inflammatory effects in animal models, supporting the therapeutic potential of oxazole derivatives .

Mechanism of Action

The mechanism by which 4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole exerts its effects involves interactions with molecular targets such as enzymes or receptors. The sulfonyl groups can form strong interactions with active sites, while the fluorophenyl and thienyl groups contribute to binding specificity and stability. These interactions can modulate the activity of the target molecules, leading to desired biological or chemical effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The compound’s closest analogs include sulfonyl-substituted oxazoles, thiazoles, and triazoles. Key comparisons are summarized below:

Compound Name/Identifier	Core Structure	Substituents	Key Features	Reference
Target Compound	Oxazole	4-Fluorophenylsulfonyl, propylsulfonyl, thien-2-yl	Dual sulfonyl groups (aryl and alkyl), thienyl substituent	-
4-(4-Chlorophenyl)sulfonyl oxazole (ECHEMI)	Oxazole	4-Chlorophenylsulfonyl, fluorobenzylsulfanyl, furan	Chlorophenylsulfonyl group; furan enhances π-conjugation
Compounds 4 & 5 (Isostructural thiazoles)	Thiazole	Chloro/fluorophenyl, triazolyl, fluorophenyl	Isostructurality despite halogen variation; antimicrobial activity reported
CHEMBL1972440	Oxazol-5(4H)-one	4-Fluorophenylmethylene, phenyl	Structural similarity (76.19%); inhibits cell proliferation (pIC50 ~5)
5-(4-Fluorophenyl)-1,3,4-thiadiazole derivatives	Thiadiazole	Fluorophenyl, Schiff base substituents	Anticancer activity (IC50: 1.28 μg/mL against MCF7 breast cancer cells)

Crystallographic and Conformational Analysis

• Isostructural Thiazoles (4 & 5): Triclinic crystal system (space group P¯1) with two independent molecules per asymmetric unit. Halogen substituents (Cl vs. F) induce minor packing adjustments but retain isostructurality .
• Chalcone Derivatives : Dihedral angles between fluorophenyl and central rings range from 7.14°–56.26°, indicating flexibility in aromatic stacking .
• Target Compound : Expected planar oxazole core with perpendicular orientation of fluorophenyl groups, similar to .

Physicochemical Properties

• Solubility : Sulfonyl groups enhance hydrophilicity; alkylsulfonyl (propyl) may improve solubility compared to arylsulfonyl analogs .
• Stability : Fluorine substituents increase metabolic stability and electron-withdrawing effects, as seen in .

Biological Activity

The compound 4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole (chemical formula: C16H14FNO5S3) is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including antimicrobial properties, enzyme inhibition, and potential therapeutic applications.

Chemical Structure and Properties

Property	Value
IUPAC Name	2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(propylsulfonyl)-1,3-oxazole
Molecular Formula	C16H14FNO5S3
Molecular Weight	395.42 g/mol
Purity	95%
Storage Temperature	Room Temperature

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds similar to 4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole. For instance, derivatives containing sulfonamide moieties have shown significant antibacterial and antifungal activities. The compound's structure allows it to interact with bacterial enzymes and disrupt their function.

• Antibacterial Studies : Compounds with similar structural features have been tested against various bacterial strains, including Escherichia coli and Pseudomonas aeruginosa, demonstrating significant inhibition zones and low minimum inhibitory concentrations (MICs) .
• Antifungal Studies : The compound's antifungal activity has been evaluated against Candida albicans, where it exhibited notable efficacy, suggesting its potential use as a therapeutic agent in treating fungal infections .

Enzyme Inhibition

The compound's sulfonamide group is known for its ability to inhibit key enzymes involved in metabolic pathways:

• Acetylcholinesterase Inhibition : Similar compounds have shown promising results in inhibiting acetylcholinesterase (AChE), an enzyme crucial for neurotransmission. This inhibition could lead to potential applications in treating neurological disorders such as Alzheimer's disease .
• Urease Inhibition : Urease inhibitors are valuable in managing conditions like urinary tract infections (UTIs). The compound has been assessed for its urease inhibitory activity, showing competitive inhibition characteristics that could be beneficial in drug development .

Case Study 1: Antimicrobial Efficacy

In a study examining the antimicrobial properties of various sulfonamide derivatives, compounds structurally related to 4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole were synthesized and screened against E. coli and C. albicans. The results indicated that certain derivatives exhibited MIC values as low as 10 µg/mL against E. coli, highlighting the compound's potential as an antibacterial agent .

Case Study 2: Enzyme Inhibition Profile

Another study focused on the enzyme inhibition capabilities of sulfonamide derivatives, including those resembling the target compound. Results showed that these compounds had IC50 values ranging from 0.63 µM to 6.28 µM for AChE inhibition, suggesting strong biological activity that warrants further investigation for therapeutic applications .

Q & A

Q. What are the recommended synthetic routes for 4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole, and how can reaction conditions be optimized?

The synthesis typically involves multi-step reactions starting with functionalized oxazole precursors. Key steps include:

• Sulfonylation : Sequential introduction of 4-fluorophenylsulfonyl and propylsulfonyl groups via nucleophilic substitution or coupling reactions. Polar aprotic solvents (e.g., DMF, DMSO) and elevated temperatures (60–100°C) are often used to enhance reactivity .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol/water mixtures improves yield and purity.
• Optimization : Adjust stoichiometry of sulfonylating agents (e.g., 1.2–1.5 equivalents) and monitor reaction progress via TLC or HPLC .

Q. Which spectroscopic techniques are critical for characterizing this compound, and how should data interpretation be approached?

• NMR Spectroscopy : Use $^1$H and $^{13}$C NMR to confirm sulfonyl group integration (δ ~7.5–8.0 ppm for aromatic protons, δ ~110–130 ppm for sulfonyl carbons) and thienyl/oxazole ring connectivity .
• HRMS : Validate molecular weight (e.g., [M+H]$^+$ peak) and isotopic patterns to confirm purity .
• IR Spectroscopy : Identify sulfonyl S=O stretches (~1350–1150 cm$^{-1}$) and oxazole C=N vibrations (~1650 cm$^{-1}$) .

Q. How can researchers assess the compound’s stability under varying storage conditions?

• Thermal Analysis : Perform differential scanning calorimetry (DSC) to determine decomposition temperatures. Store at –20°C in amber vials under inert gas (e.g., N$_2$) to prevent sulfonyl group hydrolysis .
• pH Stability : Conduct accelerated degradation studies in buffers (pH 1–13) to identify labile functional groups (e.g., sulfonyl or oxazole moieties) .

Advanced Research Questions

Q. What crystallographic strategies are effective for resolving the compound’s solid-state structure, and how can data contradictions be addressed?

• X-ray Diffraction : Use SHELX software for structure refinement. Key parameters include:

  Parameter	Value (Example)	Source
  Space group	$P2_1/c$
  Unit cell dimensions	$a = 9.31$ Å, $β = 100.5^\circ$
  $R_{\text{int}}$	< 0.05

  Address outliers by re-examining twin laws (e.g., using Flack’s $x$ parameter for enantiopurity validation) and refining hydrogen atom positions with restraints .

Q. How can computational modeling predict the compound’s interactions with biological targets, such as enzymes?

• Docking Studies : Use AutoDock Vina or Schrödinger Suite to simulate binding to cyclooxygenase (COX) or kinase active sites. Focus on sulfonyl groups as hydrogen bond acceptors and thienyl rings for hydrophobic interactions .
• MD Simulations : Analyze stability of ligand-protein complexes over 100 ns trajectories (AMBER force field) to validate binding modes .

Q. What experimental approaches resolve discrepancies in reported biological activity data (e.g., IC50_{50}50​ variability)?

• Dose-Response Validation : Replicate assays (e.g., COX-2 inhibition) under standardized conditions (pH 7.4, 37°C) with positive controls (e.g., Celecoxib).
• Metabolite Screening : Use LC-MS to identify degradation products that may interfere with activity measurements .

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced potency?

• Functional Group Modifications : Replace the propylsulfonyl group with bulkier substituents (e.g., cyclopropylsulfonyl) to improve target affinity.
• Bioisosteric Replacement : Substitute the thienyl ring with furan or pyrrole to modulate electronic properties and solubility .

Q. Methodological Notes

• Data Reproducibility : Cross-validate synthetic protocols using multiple batches and independent labs.
• Ethical Compliance : Follow institutional guidelines for biological testing (e.g., IACUC for in vivo studies).